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Compound of Interest

Compound Name: Bis(trimethylsilyl)peroxide

Cat. No.: B035051 Get Quote

An In-Depth Technical Guide to
Bis(trimethylsilyl)peroxide
This guide provides an in-depth overview of the chemical properties of

bis(trimethylsilyl)peroxide, a notable organosilicon compound. Primarily aimed at

researchers, scientists, and professionals in drug development, this document details its

structural formula and molecular weight, supported by quantitative data and visual

representations.

Chemical Identity and Molecular Weight
Bis(trimethylsilyl)peroxide, often abbreviated as BTSP, is an organosilicon compound with a

peroxide linkage.[1] It is recognized for its role as an aprotic analogue of hydrogen peroxide,

making it a valuable reagent for specific and sensitive organic oxidation reactions.[2]

The molecular and structural details are summarized in the table below, providing a clear

reference for its chemical identity.
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Identifier Value

Molecular Formula C6H18O2Si2[1][2][3][4][5][6]

Molecular Weight 178.38 g/mol [1][3][4][5]

IUPAC Name Peroxybis(trimethylsilane)[2]

CAS Number 5796-98-5[1][3]

Structural Formula
The structural formula of bis(trimethylsilyl)peroxide consists of two trimethylsilyl groups,

(CH₃)₃Si, bonded to a peroxide (-O-O-) core.[1] This unique structure is crucial to its chemical

reactivity.

Caption: Structural formula of bis(trimethylsilyl)peroxide.

Experimental Protocols
While this document does not detail specific experimental protocols, a common method for the

preparation of bis(trimethylsilyl)peroxide involves the reaction of trimethylsilyl chloride with a

urea-hydrogen peroxide complex.[2] For detailed experimental procedures, researchers are

encouraged to consult peer-reviewed scientific literature and established chemical synthesis

databases.

Applications in Research and Development
The unique chemical properties of bis(trimethylsilyl)peroxide make it a versatile reagent in

organic synthesis. Its application in Baeyer-Villiger oxidations and other sensitive oxidation

reactions is of particular interest to the drug development community, where precise molecular

modifications are paramount.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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